Cas no 5526-57-8 (4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-)

• Product Name: 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-
• CAS No: 5526-57-8
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 352401
• PubChem ID: 9965615
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methylchromen-4-one
• 5,7,4'-Trihydroxy-6-methylflavone
• DTXSID70433447
• LMPK12110418
• CHEBI:184639
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-4H-chromen-4-one
• 6-Methylapigenin
• 5526-57-8
• SCHEMBL515131
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methyl-4H-1-benzopyran-4-one

• Inchi： 1S/C16H12O5/c1-8-11(18)6-14-15(16(8)20)12(19)7-13(21-14)9-2-4-10(17)5-3-9/h2-7,17-18,20H,1H3
• InChI Key： ZLGRXDWWYMFIGI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2C(=C(C)C(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones